Cas no 118778-74-8 (1-[(3,5-dimethoxyphenyl)methyl]piperazine)
1-[(3,5-Dimethoxyphenyl)methyl]piperazine is a synthetic organic compound featuring a piperazine core substituted with a 3,5-dimethoxybenzyl group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The dimethoxy groups enhance electron density, influencing reactivity and binding affinity, while the piperazine moiety offers versatility in further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic applications, particularly in the development of bioactive molecules. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility in medicinal chemistry and drug discovery. High purity grades are available to meet rigorous research requirements.
118778-74-8 structure
Product Name:1-[(3,5-dimethoxyphenyl)methyl]piperazine
CAS No:118778-74-8
MF:C13H20N2O2
MW:236.310103416443
MDL:MFCD09894970
CID:1101033
PubChem ID:13863271
Update Time:2025-07-01
1-[(3,5-dimethoxyphenyl)methyl]piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(3,5-dimethoxyphenyl)methyl]-Piperazin
- 1-[(3,5-dimethoxyphenyl)methyl]piperazine
- 3-methoxy-5-(piperazin-1-ylmethyl)phenol
- AKOS010287485
- Z733976146
- F1908-2285
- CHEMBL4536056
- EN300-98341
- SCHEMBL11628726
- CS-0265410
- GS2175
- 118778-74-8
-
- MDL: MFCD09894970
- Inchi: 1S/C13H20N2O2/c1-16-12-7-11(8-13(9-12)17-2)10-15-5-3-14-4-6-15/h7-9,14H,3-6,10H2,1-2H3
- InChI Key: QBONNKXMYASOKV-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1)CN1CCNCC1)OC
Computed Properties
- Exact Mass: 236.152477885g/mol
- Monoisotopic Mass: 236.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 33.7Ų
1-[(3,5-dimethoxyphenyl)methyl]piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B428308-10mg |
1-[(3,5-Dimethoxyphenyl)methyl]piperazine |
118778-74-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B428308-50mg |
1-[(3,5-Dimethoxyphenyl)methyl]piperazine |
118778-74-8 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B428308-100mg |
1-[(3,5-Dimethoxyphenyl)methyl]piperazine |
118778-74-8 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-98341-0.05g |
1-[(3,5-dimethoxyphenyl)methyl]piperazine |
118778-74-8 | 95.0% | 0.05g |
$174.0 | 2025-03-21 | |
| Enamine | EN300-98341-0.1g |
1-[(3,5-dimethoxyphenyl)methyl]piperazine |
118778-74-8 | 95.0% | 0.1g |
$257.0 | 2025-03-21 | |
| Enamine | EN300-98341-0.25g |
1-[(3,5-dimethoxyphenyl)methyl]piperazine |
118778-74-8 | 95.0% | 0.25g |
$367.0 | 2025-03-21 | |
| Enamine | EN300-98341-0.5g |
1-[(3,5-dimethoxyphenyl)methyl]piperazine |
118778-74-8 | 95.0% | 0.5g |
$579.0 | 2025-03-21 | |
| Enamine | EN300-98341-1.0g |
1-[(3,5-dimethoxyphenyl)methyl]piperazine |
118778-74-8 | 95.0% | 1.0g |
$743.0 | 2025-03-21 | |
| Enamine | EN300-98341-2.5g |
1-[(3,5-dimethoxyphenyl)methyl]piperazine |
118778-74-8 | 95.0% | 2.5g |
$1454.0 | 2025-03-21 | |
| Enamine | EN300-98341-5.0g |
1-[(3,5-dimethoxyphenyl)methyl]piperazine |
118778-74-8 | 95.0% | 5.0g |
$2152.0 | 2025-03-21 |
1-[(3,5-dimethoxyphenyl)methyl]piperazine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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